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Compound of Interest

Compound Name: 4-Methyl-2-nitrosophenol

CAS No.: 58243-10-0

Cat. No.: B14672563

Get Quote

Introduction and Mechanistic Principles
4-Methyl-2-nitrosophenol (often referred to as 2-nitroso-p-cresol) is a highly versatile

bidentate ligand utilized extensively in coordination chemistry, analytical extraction, and the

development of metallodrugs and near-infrared fluorescent probes. The compound is

characterized by a dynamic tautomeric equilibrium between its nitrosophenol form and its

quinone monoxime form. This structural duality dictates its reactivity and its capacity to form

highly stable, intensely colored complexes with transition metals.

The synthesis of 4-methyl-2-nitrosophenol and its subsequent metal chelation can be

approached via two distinct mechanistic pathways: the classical step-wise electrophilic

nitrosation followed by metal complexation, or the one-pot Baudisch reaction.

Causality in Electrophilic Nitrosation
The direct synthesis of the free 4-methyl-2-nitrosophenol ligand is achieved via the

electrophilic aromatic nitrosation of p-cresol (4-methylphenol) or its derivatives[1]. This reaction

is driven by the in situ generation of the nitrosonium ion (NO⁺) from sodium nitrite in a strongly

acidic medium.
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Regioselectivity: The hydroxyl group of p-cresol strongly activates the aromatic ring.

Because the para position is sterically and electronically blocked by the methyl group, the

NO⁺ electrophile is directed exclusively to the ortho position.

Thermal Control: The reaction must be strictly maintained at 0–5 °C. Nitrous acid (HNO₂) is

highly unstable; elevated temperatures cause it to decompose into toxic NOₓ gases and

promote the unwanted over-oxidation of the nitrosophenol into a nitrophenol[1],[2].

Tautomerism and Chelation Dynamics
In solution, the free ligand exists in a solvent- and pH-dependent equilibrium with its quinone

monoxime tautomer. Upon the introduction of a transition metal (e.g., Cu(II), Co(III), Mn(II)), the

ligand deprotonates. Single-crystal X-ray diffraction (XRD) analyses confirm that the metal

coordinates through the nitrogen atom of the nitroso group and the oxygen of the phenolate,

forming a highly stable 5-membered chelate ring[3],[4].

The Baudisch Reaction (One-Pot Synthesis)
The Baudisch reaction provides a privileged, one-pot alternative to synthesize the metal-

nitrosophenolato complex directly from the phenolic precursor. By utilizing a metal salt (typically

Cu(II)), hydroxylamine, and hydrogen peroxide, the metal acts as both a nitrosation catalyst

and a structural template[3],[5]. This method is highly advantageous because it immediately

traps the highly reactive 1,2-substitution pattern, preventing the decomposition of the free

nitrosophenol intermediate[3]. The pH of this reaction is critical; maintaining a pH of 2–3 favors

the formation of the 2-nitrosophenol complex, whereas a pH above 4 significantly decreases

the yield, leading to catechol formation instead[4].
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Workflow for the synthesis of 4-methyl-2-nitrosophenol and its metal chelation pathways.
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Tautomeric equilibrium of 4-methyl-2-nitrosophenol and its bidentate metal chelation logic.

Quantitative Data: Metal-Nitrosophenolato
Complexes
The structural and optical properties of the resulting complexes vary significantly depending on

the transition metal used. Below is a summary of the key chelation parameters:
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Metal Ion
Complex
Stoichiometry
(M:L)

Coordination
Geometry

Key Properties &
Applications

Cu(II) 1:2
Jahn-Teller Distorted

Octahedral

Highly stable synthetic

intermediates; used

for isolating pure

ligands via

demetallation[3].

Co(III) 1:3 Octahedral

Forms robust

hydrogen bond donor

networks; utilized in

structural and

materials chemistry[3].

Mn(II) 1:2 Octahedral

Exhibits unique near-

infrared absorption;

utilized as infrared

absorbers in

specialized inks[6].

Experimental Protocols
Protocol A: Step-Wise Synthesis of 4-Methyl-2-
nitrosophenol (Free Ligand)
This protocol isolates the free ligand via temperature-controlled electrophilic nitrosation[1],[2].

Reagents & Materials:

p-Cresol (or 3-alkylamino-4-methylphenol derivatives)

Sodium nitrite (NaNO₂)

Concentrated Hydrochloric Acid (HCl, 37%)

Ethanol and Deionized Water
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Step-by-Step Methodology:

Substrate Solubilization: Dissolve 10 mmol of the p-cresol substrate in a 1:1 mixture of

ethanol and water (20 mL) in a round-bottom flask. Causality: The co-solvent system

ensures complete solubilization of the organic substrate while remaining miscible with the

aqueous reagents.

Acidification: Slowly add 2.5 mL of concentrated HCl to the stirring solution. Causality:

Establishes the necessary acidic environment to protonate the nitrite ion, forming the active

NO⁺ electrophile.

Thermal Regulation: Submerge the flask in an ice-water bath. Allow the internal temperature

to equilibrate to 0–5 °C. Critical Step: Failure to maintain this temperature will result in the

decomposition of HNO₂ and the oxidation of the product to a nitrophenol[1].

Electrophilic Nitrosation: Dissolve 11 mmol of NaNO₂ in 5 mL of cold deionized water. Add

this solution dropwise to the reaction mixture over 45 minutes using an addition funnel.

Causality: Dropwise addition controls the exothermic generation of NO⁺, preventing localized

heating and ensuring high ortho-regioselectivity.

Isolation & Validation: Stir the mixture for an additional 2 hours at 0 °C. A precipitate will form.

Filter the solid under vacuum, wash extensively with ice-cold water to remove excess acid

and salts, and dry under a vacuum desiccator. QC Check: The progress can be monitored

via TLC (dichloromethane/methanol); the product typically appears as an intensely colored

spot due to its quinone monoxime tautomer.

Protocol B: Metal Chelation to form Cu(II) bis(4-methyl-
2-nitrosophenolato)
This protocol describes the complexation of the free ligand synthesized in Protocol A.

Step-by-Step Methodology:

Ligand Preparation: Dissolve 2.0 mmol of 4-methyl-2-nitrosophenol in 15 mL of absolute

ethanol.
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Metal Introduction: In a separate vial, dissolve 1.0 mmol of Copper(II) chloride dihydrate

(CuCl₂·2H₂O) in 5 mL of ethanol/water (8:2). Add the copper solution dropwise to the ligand

solution under continuous stirring.

pH Optimization: Monitor the pH and adjust it to 4.0–6.0 using a dilute sodium acetate

solution. Causality: This specific pH range facilitates the deprotonation of the phenolic

hydroxyl group—driving the tautomeric equilibrium toward the chelation-active form—without

causing the precipitation of insoluble copper hydroxides[4].

Recovery: Stir at room temperature for 1–2 hours. The solution will undergo a distinct color

shift (typically to a deep green or brown), indicating successful complexation[6]. Filter the

precipitated complex, wash with cold ethanol, and air dry.

Protocol C: The One-Pot Baudisch Reaction
For applications where the free ligand is too unstable, the Baudisch reaction directly yields the

metal complex from p-cresol[3],[5].

Step-by-Step Methodology:

Initial Setup: Dissolve 10 mmol of p-cresol and 10 mmol of hydroxylamine hydrochloride in

30 mL of water/methanol.

Metal Addition: Add 5 mmol of a Cu(II) salt (e.g., CuSO₄). Adjust the pH strictly to 2.0–3.0.

Causality: A pH > 4 alters the reaction pathway, leading to the formation of catechol instead

of the desired nitrosophenol complex[4].

Oxidative Nitrosation: Cool the mixture to 10 °C. Add 30% aqueous hydrogen peroxide

(H₂O₂) dropwise over 30 minutes. The Cu(II) acts as a catalyst, mediating the oxidation of

hydroxylamine and the subsequent nitrosation of the aromatic ring, while simultaneously

trapping the newly formed ligand[3].

Isolation: Stir for 4 hours. The highly colored Cu(II) bis(4-methyl-2-nitrosophenolato)

complex will precipitate. Filter, wash with water, and dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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metal-chelation-protocols-for-4-methyl-2-nitrosophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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